[(Propane-1-sulfonyl)methyl]benzene

• CAS No.: 3112-92-3
• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• IUPAC Name: propylsulfonylmethylbenzene
• InChI: InChI=1S/C10H14O2S/c1-2-8-13(11,12)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key: BZFVVFMFMBETFD-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)CC1=CC=CC=C1

Description

[(Propane-1-sulfonyl)methyl]benzene is a sulfonyl-substituted aromatic compound characterized by a benzene ring linked to a propane-1-sulfonyl group via a methyl bridge. The sulfonyl group (R-SO₂-) is electron-withdrawing, which significantly influences the electronic properties of the benzene ring, altering its reactivity, stability, and interaction with external stimuli such as electron beams or biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Propane-1-sulfonyl)methyl]benzene typically involves the sulfonation of benzene derivativesThis process can be carried out under controlled temperature conditions to ensure the desired product is obtained .

Industrial Production Methods

In an industrial setting, the production of [(Propane-1-sulfonyl)methyl]benzene may involve large-scale sulfonation reactions using advanced equipment to maintain precise reaction conditions. The use of catalysts and optimized reaction parameters can enhance yield and purity .

Chemical Reactions Analysis

Types of Reactions

[(Propane-1-sulfonyl)methyl]benzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: This reaction involves the substitution of hydrogen atoms on the benzene ring with electrophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions

Electrophilic Substitution: Reagents such as chlorine, bromine, and sulfuric acid are commonly used.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, electrophilic substitution can yield halogenated or nitrated derivatives of [(Propane-1-sulfonyl)methyl]benzene .

Scientific Research Applications

[(Propane-1-sulfonyl)methyl]benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(Propane-1-sulfonyl)methyl]benzene involves its interaction with specific molecular targets. In electrophilic aromatic substitution, the compound acts as an electrophile, forming a sigma complex with the benzene ring. This intermediate then undergoes further reactions to yield the final product .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and functional differences between [(Propane-1-sulfonyl)methyl]benzene and related compounds:

Compound	Structure	Key Features	Applications/Behavior
[(Propane-1-sulfonyl)methyl]benzene	Benzene + methyl-propane-sulfonyl	Electron-withdrawing sulfonyl group; methyl linker enhances steric flexibility.	Hypothesized use in agrochemicals or pharmaceuticals due to sulfonyl group reactivity.
1-Chloro-4-(phenylsulfonyl)benzene (Sulphenone)	Benzene + phenylsulfonyl + chloro substituent	Strong electron-withdrawing groups (Cl, SO₂); planar structure.	Pesticide; stability under environmental conditions.
4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide	Benzene + sulfonamide + pyrazole-chlorophenyl	Sulfonamide group enables hydrogen bonding; pyrazole enhances biological activity.	Pharmaceutical applications (e.g., enzyme inhibition).
Benzene (Reference)	C₆H₆	Pure aromatic ring; no substituents.	Baseline for electronic studies (e.g., electron-stimulated desorption).

Electronic and Reactivity Comparisons

• Electron-Withdrawing Effects: The sulfonyl group in [(Propane-1-sulfonyl)methyl]benzene reduces electron density on the benzene ring, similar to Sulphenone’s chloro and sulfonyl substituents . This contrasts with sulfonamides (e.g., ), where the -SO₂-NH₂ group introduces hydrogen-bonding capability, enhancing solubility and biological interactions .
• Response to Electron Impact: Studies on condensed benzene () reveal that substituents drastically alter electron-stimulated desorption (ESD) yields. For instance: Benzene films show anion/cation desorption dominated by dipole dissociation (DD) at 950 eV . Hypothetically, the sulfonyl group in [(Propane-1-sulfonyl)methyl]benzene could amplify DD due to its polar nature, increasing ion yields compared to pure benzene. Table 1: Hypothetical ESD Yields Comparison Compound Anion Yield (950 eV) Cation Yield (950 eV) Dominant Mechanism Benzene (2ML film) ~0.05 ions/electron ~0.03 ions/electron DD [(Propane-1-sulfonyl)methyl]benzene* Higher (estimated) Moderate (estimated) DD + DEA Sulphenone* Moderate (estimated) Low (estimated) DEA + DI

*Hypothetical data inferred from substituent effects.

Thickness and Energy Dependencies

• Benzene films exhibit thickness-dependent ion desorption:
  • Anion yields peak at ~2ML, while cation yields increase up to 12ML due to charge-neutralization effects .
  • The propane-sulfonyl-methyl group in [(Propane-1-sulfonyl)methyl]benzene may reduce optimal film thickness for desorption due to steric hindrance or enhanced conductivity.

Research Implications and Gaps

• Mechanistic Insights : The dominance of DD in benzene ESD suggests sulfonyl derivatives may exhibit similar trends, but experimental validation is needed.
• Biological Relevance : Sulfonamide analogs () highlight the importance of substituent choice in drug design, whereas [(Propane-1-sulfonyl)methyl]benzene’s methyl linker may favor membrane permeability in agrochemicals .